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The table below summarizes the key properties of these two PCMs, drawing from experimental results in the

search results.

Property Octacosane (n-alkane)
Capric-Palmitic Acid (CA-
PA) Eutectic (76.5/23.5
wt.%)

Significance

Melting
Temp.

51.3°C - 61.4°C [1] [2] [3] 21.85°C [4] [5] Determines operational

temperature range.

Freezing
Temp.

~51.3°C (with supercooling

potential) [1]

22.15°C [4] Critical for applications

requiring heat release.

Latent Heat
(Melting)

144 - 245 J/g [1] [3] 171.22 J/g [4] Indicates heat storage

capacity per unit mass.

Chemical
Type

Paraffin (n-alkane) [1] Fatty Acid [4] [5] Affects compatibility,

safety, and cost.

Key
Advantage

Very high latent heat; well-

studied for thermal storage
[1] [3].

Near-room-temperature

operation; low supercooling
[6] [4].

Suitability for specific

use cases.
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Property Octacosane (n-alkane)
Capric-Palmitic Acid (CA-
PA) Eutectic (76.5/23.5
wt.%)

Significance

Key
Challenge

High melting point limits
low-temp use; can exhibit

supercooling [7] [1].

Low thermal conductivity;
requires shape-stabilization

to prevent leakage [6] [5].

Informs need for
material encapsulation

or compositing.

Detailed Characteristics and Experimental Insights

Octacosane (C₂₈H₅₈)

Octacosane is a linear-chain hydrocarbon paraffin known for its high latent heat and stability.

Thermal Performance: Its high melting point and latent heat make it suitable for medium-to-high

temperature thermal energy storage. One study reported a microencapsulated form with a latent heat
of 144 J/g and excellent reliability after thermal cycling [1]. High-accuracy calorimetry studies confirm

its position as a high-performance PCM within the n-alkane series [3].
Common Applications:

Solar Thermal Energy Storage: For systems requiring storage at temperatures around 50-
60°C [1] [2].

Photovoltaic/Thermal (PV/T) Panels: Used to cool PV cells and store excess thermal energy
[2].

The following diagram illustrates a common method for creating stable, functional forms of octacosane and

its subsequent application.
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Microencapsulation of Octacosane

Emulsion Polymerization
(Shell: PMMA)

Characterization
(SEM, DSC, TGA)

Spherical Microcapsules
(Avg. Diameter: 0.25 µm)

Application: PV/T Panel
- Electricity generation

- Thermal storage at ~60°C

Click to download full resolution via product page

Capric-Palmitic Acid (CA-PA) Eutectic Mixture

This binary organic mixture is favored for low-temperature applications due to its melting point being close

to room temperature.

Thermal Performance: The eutectic mixture minimizes the individual high melting points of its

components, creating a PCM ideal for human comfort range applications. It demonstrates low
supercooling and good long-term thermal reliability after repeated cycling [4].

Form-Stabilization: A key research area involves preventing liquid leakage. Studies successfully
stabilize CA-PA within porous materials like graphitic carbon nitride (g-C₃N₄) and various clay
minerals (e.g., diatomite, vermiculite). These composites enhance thermal conductivity and prevent
leakage, with latent heat values dependent on the PCM loading (e.g., up to 112.3 kJ/kg for a 80 wt%

loading in g-C₃N₄) [6] [5].
Common Applications:
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Building Temperature Regulation: Integrated into walls for passive cooling and heating [5].

Low-Temperature Thermal Energy Storage: For solar thermal applications targeting human
comfort [6] [4].

The workflow for developing a shape-stabilized CA-PA composite is summarized below.

Shape-Stabilized CA-PA Composite

Method: Vacuum Impregnation
(Matrix: g-C₃N₄ or Clay Minerals)

Leakage Test & DSC Analysis
(Determine max. PCM loading)

Stable Composite PCM
(e.g., CA-PA/g-C₃N₄)

Application: Building Envelope
- Passive temperature control

- Solar heat storage

Click to download full resolution via product page

Application Selection Guide

Your choice between these PCMs should be primarily driven by the target temperature of your application.

Choose Octacosane if your application involves higher temperatures (above 50°C), such as industrial

waste heat recovery, concentrated solar power, or high-temperature PV/T cooling, where its superior

latent heat can be fully utilized.
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Choose the CA-PA Eutectic if your application requires operation in the room-temperature range

(around 22°C), such as for maintaining thermal comfort in buildings, greenhouse temperature control,

or low-grade solar thermal storage.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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